Cas no 1805082-98-7 (3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid)

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid is a fluorinated pyridine derivative with a chloro and methoxy substitution pattern, offering unique reactivity and structural versatility in synthetic chemistry. The presence of the difluoromethyl group enhances its potential as a key intermediate in pharmaceutical and agrochemical applications, where fluorine incorporation is often desirable for improving metabolic stability and bioavailability. The acetic acid moiety further expands its utility in derivatization and conjugation reactions. This compound is particularly valuable for researchers developing novel bioactive molecules, given its balanced lipophilicity and electronic properties, which can influence binding affinity and selectivity in target interactions.

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid structure

1805082-98-7 structure

Product Name:3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid

CAS No:1805082-98-7

MF:C₉H₈ClF₂NO₃

MW:251.614528656006

CID:4872171

Update Time:2025-06-20

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid
- Inchi： 1S/C9H8ClF2NO3/c1-16-5-3-13-8(9(11)12)7(10)4(5)2-6(14)15/h3,9H,2H2,1H3,(H,14,15)
- InChI Key： BZEZBXQLINDIDO-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NC=C(C=1CC(=O)O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 1.6
Topological Polar Surface Area: 59.4

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029046986-1g	3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid	1805082-98-7	97%	1g	$1,549.60	2022-04-01

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Additional information on 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid (CAS No. 1805082-98-7): An Emerging Compound in Medicinal Chemistry

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid (CAS No. 1805082-98-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid is characterized by a pyridine ring substituted with a chloro group at the 3-position, a difluoromethyl group at the 2-position, and a methoxy group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid has shown promising results in antimicrobial studies. Research conducted on various bacterial strains has indicated that this compound possesses broad-spectrum antimicrobial activity, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The anticancer potential of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid has also been explored in several preclinical studies. In vitro assays have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Furthermore, animal models have shown that 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid can significantly reduce tumor growth without causing significant toxicity to normal tissues.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid involves several well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and esterification. The efficiency and scalability of these synthetic routes make it feasible for large-scale production, which is essential for further clinical development.

To further understand the pharmacokinetic and pharmacodynamic properties of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid, extensive preclinical studies are being conducted. These studies aim to evaluate its absorption, distribution, metabolism, excretion (ADME) profile, as well as its safety and efficacy in various disease models. Preliminary results have shown favorable pharmacokinetic properties, suggesting that this compound has good bioavailability and a long half-life, which are desirable attributes for a therapeutic agent.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-acetic acid (CAS No. 1805082-98-7) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs targeting inflammatory diseases, microbial infections, and cancer. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.